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Compound of Interest

Compound Name: 2,4-Dimethylbenzonitrile

Cat. No.: B1265751 Get Quote

2,4-Dimethylbenzonitrile, also known as 4-cyano-m-xylene, is an aromatic nitrile. A clear and

unambiguous identification is the first step in any rigorous scientific investigation.

The molecular structure of 2,4-Dimethylbenzonitrile consists of a benzene ring substituted

with two methyl groups at positions 2 and 4, and a nitrile group at position 1. This seemingly

simple structure gives rise to a specific set of physical properties that are critical for its

handling, reactivity, and application in chemical synthesis.

A summary of its key identifiers is provided in the table below.

Identifier Value Source

CAS Number 21789-36-6 [1][2][3][4]

Molecular Formula C9H9N [1][2][3][4]

Molecular Weight 131.17 g/mol [1][2][3][4]

IUPAC Name 2,4-dimethylbenzonitrile [3][4]

InChI
InChI=1S/C9H9N/c1-7-3-4-

9(6-10)8(2)5-7/h3-5H,1-2H3
[1][2][3][4]

InChIKey
QLZDTHTXOUOSCV-

UHFFFAOYSA-N
[1][2][3][4]

SMILES CC1=CC(=C(C=C1)C#N)C [3][4]
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Core Physical Properties
The physical state and thermal properties of a compound are fundamental to its handling,

storage, and use in reactions. 2,4-Dimethylbenzonitrile is typically a low-melting solid or a

clear liquid at or near room temperature.

Physical Property Value Unit Source(s)

Appearance

White or Colorless to

Light yellow powder to

lump to clear liquid

- [5][6]

Melting Point 23-25 °C [5][6]

Boiling Point 109 / 17 °C / mmHg [5][6]

Density (Predicted) 0.99 ± 0.1 g/cm³ [5][6]

Refractive Index 1.5280 to 1.5320 - [5][6]

Enthalpy of

Sublimation (ΔsubH°)
83.9 ± 2.8 kJ/mol [2]

Solubility Profile
The solubility of a compound is a critical parameter in drug development for formulation and in

research for reaction solvent selection. The "like dissolves like" principle is a useful starting

point for predicting solubility. Given the aromatic and nitrile functionalities of 2,4-
Dimethylbenzonitrile, it is expected to have low solubility in polar solvents like water and

higher solubility in nonpolar organic solvents.

Solubility
Parameter

Value Method Source

Log10 of Water

Solubility (log10WS)
-2.78

Crippen Calculated

Property
[7]

Octanol/Water

Partition Coefficient

(logPoct/wat)

2.175
Crippen Calculated

Property
[7]
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The negative log10WS value indicates low aqueous solubility.[7] The positive logPoct/wat value

suggests that 2,4-Dimethylbenzonitrile is lipophilic and will preferentially partition into

nonpolar environments.[7]

Spectral Characterization
Spectroscopic data provides a fingerprint of the molecule, confirming its identity and purity. The

primary techniques for the characterization of 2,4-Dimethylbenzonitrile are Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

¹H NMR Spectroscopy: Provides information on the number and environment of hydrogen

atoms in the molecule.

¹³C NMR Spectroscopy: Reveals the number and types of carbon atoms.

Infrared (IR) Spectroscopy: Identifies the functional groups present, with the nitrile group

(C≡N) having a characteristic sharp absorption.[8]

Mass Spectrometry (MS): Determines the molecular weight and can provide information

about the molecular structure through fragmentation patterns.[8]

Spectral data for 2,4-Dimethylbenzonitrile can be found in public databases such as the NIST

Chemistry WebBook and PubChem.[1][3]

Experimental Protocols for Physical Property
Determination
To ensure the integrity of experimental work, the physical properties of a compound should be

verified. The following are standard protocols for determining the key physical properties of a

compound like 2,4-Dimethylbenzonitrile.

Melting Point Determination
The melting point is a key indicator of purity. A sharp melting range close to the literature value

suggests a pure compound.

Methodology:
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Sample Preparation: A small amount of the solid 2,4-Dimethylbenzonitrile is placed in a

capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the solid begins to melt and the temperature at which

it is completely liquid are recorded.

Caption: Workflow for Melting Point Determination.

Boiling Point Determination (at Reduced Pressure)
Since 2,4-Dimethylbenzonitrile has a relatively high boiling point at atmospheric pressure,

distillation under reduced pressure is often employed to prevent decomposition.

Methodology:

Apparatus Setup: A distillation apparatus suitable for vacuum distillation is assembled.

Sample Introduction: The liquid 2,4-Dimethylbenzonitrile is placed in the distillation flask.

Vacuum Application: The system is evacuated to the desired pressure (e.g., 17 mmHg).

Heating: The sample is heated gently.

Observation: The temperature at which the liquid boils and condenses is recorded as the

boiling point at that pressure.

Start Assemble Vacuum
Distillation Apparatus

Add Sample to
Distillation Flask

Apply and Stabilize
Reduced Pressure

Gently Heat the
Flask

Record Temperature
at Constant Reflux End

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Solubility Testing
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A qualitative assessment of solubility in various solvents is often sufficient for initial studies.

Methodology:

Solvent Selection: A range of solvents from polar (e.g., water) to nonpolar (e.g., toluene) is

chosen.

Sample Addition: A small, measured amount of 2,4-Dimethylbenzonitrile is added to a

known volume of each solvent.

Mixing: The mixture is agitated (e.g., by vortexing).

Observation: The mixture is observed for dissolution. If the compound dissolves, more is

added until saturation is reached. The solubility is then qualitatively described (e.g., soluble,

sparingly soluble, insoluble).

Safety, Handling, and Storage
Proper handling and storage are paramount for laboratory safety and to maintain the integrity

of the compound.

Hazards: 2,4-Dimethylbenzonitrile is known to cause skin irritation, serious eye damage,

and may cause respiratory irritation.[3][4]

Handling: Use in a well-ventilated area.[9][10] Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.[9][10][11] Avoid breathing

dust, fumes, or vapors.[9][10][11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][9]

[10]

First Aid: In case of contact with eyes, rinse immediately with plenty of water.[9][12] If on

skin, wash with soap and water.[9][12] If inhaled, move to fresh air.[9] If swallowed, rinse

mouth with water.[9] Seek medical attention if symptoms persist.[9][12]

Conclusion
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This guide provides a detailed overview of the key physical properties of 2,4-
Dimethylbenzonitrile, along with protocols for their verification. A thorough understanding of

these properties is essential for the safe and effective use of this compound in research and

development. The provided data, sourced from reputable databases, serves as a solid

foundation for any work involving this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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